molecular formula C14H10N2O B3032658 4-{[(1E)-(2-hydroxyphenyl)methylene]amino}benzonitrile CAS No. 33721-67-4

4-{[(1E)-(2-hydroxyphenyl)methylene]amino}benzonitrile

Cat. No. B3032658
CAS RN: 33721-67-4
M. Wt: 222.24 g/mol
InChI Key: MCPDIZHVMWCVAM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(1E)-(2-hydroxyphenyl)methylene)amino)benzonitrile, commonly referred to as 4-HPMB, is a benzonitrile derivative that has been studied for its potential applications in scientific research. It has been used as a reagent in organic synthesis and as a building block for the synthesis of various organic compounds. 4-HPMB has also been studied for its biochemical and physiological effects, as well as its potential applications in laboratory experiments.

Scientific Research Applications

4-HPMB has been studied for its potential applications in scientific research. It has been used as a reagent in organic synthesis and as a building block for the synthesis of various organic compounds. In addition, 4-HPMB has been used to study the effects of various drugs on the central nervous system. It has also been used to study the effects of various drugs on the cardiovascular system, as well as to study the effects of various drugs on the immune system. Furthermore, 4-HPMB has been used to study the effects of various drugs on the endocrine system.

Mechanism of Action

The mechanism of action of 4-HPMB is not yet fully understood. However, it is believed that the compound has an effect on the central nervous system by binding to certain receptors in the brain. This binding is thought to cause changes in the activity of certain neurotransmitters, which in turn can lead to changes in behavior and other physiological processes. In addition, 4-HPMB is thought to have an effect on the cardiovascular system by binding to certain receptors in the heart, resulting in changes in heart rate and blood pressure.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-HPMB have been studied in various animal models. In rats, 4-HPMB has been shown to reduce anxiety and depression-like behavior. In mice, 4-HPMB has been shown to reduce inflammation and improve memory. In addition, 4-HPMB has been shown to increase the production of certain hormones, such as oxytocin and vasopressin, which can lead to changes in behavior and physiological processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-HPMB in laboratory experiments is its relatively low cost. In addition, the compound is relatively easy to synthesize and is stable under various conditions, making it suitable for a wide range of experiments. However, there are some limitations to using 4-HPMB in laboratory experiments. For example, the compound is not very soluble in water, making it difficult to work with in aqueous solutions. In addition, 4-HPMB is not very stable in the presence of light, making it unsuitable for experiments that require long-term storage.

Future Directions

There are a number of potential future directions for the use of 4-HPMB in scientific research. For example, further research could be conducted to better understand the mechanism of action of the compound and its effects on various physiological processes. In addition, further research could be conducted to identify potential therapeutic uses for 4-HPMB, such as the treatment of anxiety, depression, and inflammation. Furthermore, further research could be conducted to identify potential applications of 4-HPMB in the synthesis of various organic compounds. Finally, further research could be conducted to identify potential applications of 4-HPMB in the study of drug interactions and drug metabolism.

properties

IUPAC Name

4-[(2-hydroxyphenyl)methylideneamino]benzonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H10N2O/c15-9-11-5-7-13(8-6-11)16-10-12-3-1-2-4-14(12)17/h1-8,10,17H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MCPDIZHVMWCVAM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)C=NC2=CC=C(C=C2)C#N)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H10N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

222.24 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-{[(1E)-(2-hydroxyphenyl)methylene]amino}benzonitrile

CAS RN

33721-67-4
Record name NSC119179
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=119179
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name ALPHA-(4-CYANOPHENYLIMINO)-O-CRESOL
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4-{[(1E)-(2-hydroxyphenyl)methylene]amino}benzonitrile
Reactant of Route 2
Reactant of Route 2
4-{[(1E)-(2-hydroxyphenyl)methylene]amino}benzonitrile
Reactant of Route 3
Reactant of Route 3
4-{[(1E)-(2-hydroxyphenyl)methylene]amino}benzonitrile
Reactant of Route 4
4-{[(1E)-(2-hydroxyphenyl)methylene]amino}benzonitrile
Reactant of Route 5
4-{[(1E)-(2-hydroxyphenyl)methylene]amino}benzonitrile
Reactant of Route 6
4-{[(1E)-(2-hydroxyphenyl)methylene]amino}benzonitrile

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.